3-chloro-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide

• IUPAC Name: 3-chloro-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C16H12ClN3O2/c1-10-5-7-11(8-6-10)14-15(20-22-19-14)18-16(21)12-3-2-4-13(17)9-12/h2-9H,1H3,(H,18,20,21)
• InChI Key: FTFTWWPLBYZEPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NON=C2NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol
• CAS No.: 874127-33-0

Description

3-chloro-N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]benzamide is a useful research compound. Its molecular formula is C16H12ClN3O2 and its molecular weight is 313.74. The purity is usually 95%.
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Scientific Research Applications

Cancer Therapy Applications

Research indicates that derivatives of benzamides with substituted heteroaryl rings, such as those containing the oxadiazole moiety, show promise as novel RET kinase inhibitors for cancer therapy. These compounds have been shown to exhibit moderate to high potency in kinase assays and can inhibit cell proliferation driven by RET wildtype and mutations, suggesting potential as lead compounds in cancer treatment (Han et al., 2016).

Antimicrobial Activity

A study on the synthesis, characterization, and evaluation of 1,3,4-oxadiazole derivatives for antimicrobial activity revealed that certain benzamide derivatives exhibit promising antimycobacterial activity against Mycobacterium tuberculosis. The research highlighted the potential of these compounds as lead molecules for further drug development, especially due to their significant activity without toxicity against normal cell lines (Nayak et al., 2016).

Material Science

In the field of material science, novel condensing agents containing the 1,3,4-oxadiazole structure have been developed for the synthesis of amides, esters, and polyamides under mild conditions. These agents facilitate the direct polycondensation of dicarboxylic acids with aromatic diamines to produce high-molecular-weight polyamides and polyureas, highlighting their utility in polymer science (Saegusa et al., 1989).

Pharmaceutical Analysis

Research into the development of chromium(III) sensors using N-(thiazol-2-ylcarbamothioyl) benzamide as an ionophore has shown potential for the potentiometric determination of chromium(III) in pharmaceutical samples. This study illustrates the application of benzamide derivatives in creating selective and sensitive analytical tools for metal ion detection (Vazifekhoran et al., 2023).

Mechanism of Action

Benzamides

Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are known to have a wide range of biological activities, including anti-inflammatory, antipsychotic, and anticancer effects .

Oxadiazoles

Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring. They are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects .

Chloro compounds

Chloro compounds are organic molecules where one or more hydrogen atoms have been replaced by chlorine. The presence of the chlorine atom can significantly affect the molecule’s reactivity and biological activity .